Cas no 1311284-07-7 (4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride)

• Product Name: 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride
• CAS No: 1311284-07-7
• MF: C₁₃H₆Cl₃F₃N₂
• MW: 353.554350376129
• MDL: MFCD19981258
• CID: 4693871
• Update Time: 2025-06-13

4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride
• 4-Chloro-N-(6-chloro-4-trifluoromethylpyridin-2-yl)benzimidoyl chloride

• MDL： MFCD19981258
• Inchi： 1S/C13H6Cl3F3N2/c14-9-3-1-7(2-4-9)12(16)21-11-6-8(13(17,18)19)5-10(15)20-11/h1-6H/b21-12-
• InChI Key： OZZWMHKLTMOWKM-MTJSOVHGSA-N
• SMILES： Cl/C(/C1C=CC(=CC=1)Cl)=N\C1C=C(C(F)(F)F)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Topological Polar Surface Area: 25.2

Additional information on 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride

Comprehensive Overview of 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride (CAS No. 1311284-07-7)

The compound 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride (CAS No. 1311284-07-7) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its unique pyridine and benzimidoyl structural motifs, serves as a critical intermediate in the development of advanced agrochemicals and medicinal compounds. Its trifluoromethyl group and chloro substituents contribute to its reactivity and versatility, making it a valuable asset in modern chemical applications.

In recent years, the demand for halogenated compounds and trifluoromethylated derivatives has surged, driven by their efficacy in enhancing the biological activity of target molecules. Researchers and industry professionals frequently search for terms like "synthesis of 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride" and "applications of CAS 1311284-07-7", reflecting the growing interest in this compound. Its role in the development of crop protection agents and pharmaceutical intermediates aligns with current trends in sustainable agriculture and drug discovery.

The structural complexity of 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride necessitates precise synthetic protocols. Advanced techniques such as nucleophilic aromatic substitution and catalyzed cross-coupling reactions are often employed to achieve high yields and purity. The compound's electron-withdrawing groups enhance its reactivity, enabling its use in the construction of more complex molecular architectures. This property is particularly relevant in the context of heterocyclic chemistry, where such building blocks are indispensable.

From an industrial perspective, the scalability of CAS 1311284-07-7 production is a key consideration. Manufacturers and suppliers are increasingly focusing on green chemistry principles to minimize environmental impact. Searches for "sustainable synthesis of halogenated pyridines" and "eco-friendly benzimidoyl chloride derivatives" highlight the industry's shift toward environmentally responsible practices. This compound's compatibility with flow chemistry and continuous processing further underscores its potential for large-scale applications.

The pharmacological relevance of 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride cannot be overstated. Its structural features are often leveraged in the design of enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas such as oncology and infectious diseases. The compound's bioisosteric properties make it a promising candidate for drug development, as evidenced by its inclusion in numerous patent applications and research publications.

In conclusion, 4-Chloro-N-(6-chloro-4-trifluoromethyl-pyridin-2-yl)-benzimidoyl chloride (CAS No. 1311284-07-7) represents a cornerstone in contemporary chemical research. Its multifaceted applications, coupled with its synthetic accessibility, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing both agricultural and pharmaceutical innovations.